Cas no 1094284-23-7 (3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid)

3-Amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid is a specialized organic compound featuring a unique structural framework combining an amino acid moiety with a 7-chloro-1,3-dioxaindane core. This configuration imparts distinct reactivity and potential utility in pharmaceutical and agrochemical synthesis. The presence of both amino and carboxylic acid functional groups enables versatile derivatization, making it a valuable intermediate for designing bioactive molecules. Its chlorine-substituted dioxaindane component enhances electronic and steric properties, which may influence binding affinity in target applications. The compound's stability under standard conditions and compatibility with common synthetic methodologies further underscore its practicality in research and development contexts.
3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid structure
1094284-23-7 structure
Product Name:3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid
CAS No:1094284-23-7
MF:C10H10ClNO4
MW:243.643702030182
CID:5892230
PubChem ID:43143688
Update Time:2025-11-01

3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-propanoic acid, β-amino-7-chloro-
    • 3-Amino-3-(7-chlorobenzo[d][1,3]dioxol-5-yl)propanoic acid
    • 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid
    • 1094284-23-7
    • EN300-1996732
    • CS-0345632
    • Inchi: 1S/C10H10ClNO4/c11-6-1-5(7(12)3-9(13)14)2-8-10(6)16-4-15-8/h1-2,7H,3-4,12H2,(H,13,14)
    • InChI Key: SPGATYYMXBHLPD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(N)CC(=O)O)C=C2OCOC=12

Computed Properties

  • Exact Mass: 243.0298355g/mol
  • Monoisotopic Mass: 243.0298355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Density: 1.513±0.06 g/cm3(Predicted)
  • Boiling Point: 406.9±45.0 °C(Predicted)
  • pka: 3.34±0.12(Predicted)

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Additional information on 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid

3-Amino-3-(7-Chloro-1,3-dioxaindan-5-yl)propanoic Acid (CAS No. 1094284-23-7): An Overview of Its Structure, Properties, and Applications

3-Amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid (CAS No. 1094284-23-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of amino acids and features a complex structure with a chlorinated dioxaindan moiety. The presence of this moiety imparts distinctive chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid is C11H12ClNO4, and its molecular weight is approximately 267.66 g/mol. The compound is characterized by its white crystalline form and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various biochemical assays and in vitro studies.

The structural complexity of 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have provided detailed insights into the compound's conformational flexibility and electronic properties, which are crucial for understanding its biological activity.

In recent years, 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various enzymes and receptors involved in neurological disorders. For instance, studies have shown that this compound exhibits potent inhibitory activity against monoamine oxidase (MAO), an enzyme that plays a critical role in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine.

The inhibition of MAO by 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid has been linked to potential therapeutic benefits in conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that this compound can effectively cross the blood-brain barrier (BBB), which is a significant advantage for developing drugs targeting central nervous system (CNS) disorders.

Beyond its neurological applications, 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and its ability to modulate immune responses. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation.

The safety profile of 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety assessments before advancing to clinical trials.

In conclusion, 3-amino-3-(7-chloro-1,3-dioxaindan-5-yl)propanoic acid (CAS No. 1094284-23-7) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique structural features and diverse biological activities make it a valuable tool for exploring new therapeutic avenues in neurological disorders, inflammation, and other diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs.

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